![molecular formula C7H8KN3O2 B2801418 Potassium;5-amino-1-cyclopropylpyrazole-4-carboxylate CAS No. 2243507-91-5](/img/structure/B2801418.png)
Potassium;5-amino-1-cyclopropylpyrazole-4-carboxylate
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Overview
Description
Potassium 5-amino-1-cyclopropyl-1H-pyrazole-4-carboxylate is a chemical compound with the CAS Number: 2243507-91-5 . It has a molecular weight of 205.26 . The compound is stored at a temperature of 4 degrees Celsius and is available in powder form .
Synthesis Analysis
5-Amino-pyrazoles have been identified as potent reagents in organic and medicinal synthesis . They are used as versatile synthetic building blocks in the synthesis of remarkable organic molecules . The synthesis methods include conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions .Molecular Structure Analysis
The InChI code for this compound is 1S/C7H9N3O2.K/c8-6-5 (7 (11)12)3-9-10 (6)4-1-2-4;/h3-4H,1-2,8H2, (H,11,12);/q;+1/p-1 . The InChI key is JFHDAXKUVYRLQQ-UHFFFAOYSA-M .Chemical Reactions Analysis
5-Amino-pyrazoles are used in the construction of diverse heterocyclic or fused heterocyclic scaffolds . They are synthesized via a wide variety of approaches including conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions .Physical And Chemical Properties Analysis
The compound is a powder with a molecular weight of 205.26 . It is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
- Researchers have explored their potential as scaffolds for developing new drugs targeting various diseases, including cancer, inflammation, and infectious diseases .
- By using 5-amino-pyrazoles, chemists can create poly-substituted heterocyclic compounds and fused heterocyclic derivatives. These structures are essential for drug design and other applications .
Medicinal Chemistry and Drug Development
Heterocyclic Synthesis
Biological Activity and Pharmaceutics
Mechanism of Action
While the specific mechanism of action for this compound is not mentioned in the search results, it’s worth noting that potassium ion is the primary intracellular cation found in virtually all body tissues . The CDK4/6 complex acts as a checkpoint during the cell cycle transition from cell growth (G1) to DNA synthesis (S) phase and its deregulation or overexpression induces abnormal cell proliferation and cancer development .
Safety and Hazards
Future Directions
5-Amino-pyrazoles, which include the compound , are seen as promising functional reagents, similar to biologically active compounds . They have diverse applications especially in the field of pharmaceutics and medicinal chemistry . Future research could focus on the development of novel CDK4/6 inhibitors with diverse chemical classes .
properties
IUPAC Name |
potassium;5-amino-1-cyclopropylpyrazole-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3O2.K/c8-6-5(7(11)12)3-9-10(6)4-1-2-4;/h3-4H,1-2,8H2,(H,11,12);/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFHDAXKUVYRLQQ-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2C(=C(C=N2)C(=O)[O-])N.[K+] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8KN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium;5-amino-1-cyclopropylpyrazole-4-carboxylate |
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